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Compound of Interest

Compound Name: 2-(4-Biphenylyl)-2-propanol

Cat. No.: B1294880

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 2-
(4-Biphenylyl)-2-propanol, a biphenyl derivative of significant interest in various research and
development applications. The information is presented to be readily accessible for laboratory
and development settings.

Core Physicochemical Data

The fundamental molecular and physical properties of 2-(4-Biphenylyl)-2-propanol are
summarized in the table below for easy reference and comparison.

Property Value

Molecular Formula C15H160[1][2]
Molecular Weight 212.29 g/mol [1][2]
CAS Number 34352-74-4[1][2]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-(4-Biphenylyl)-2-propanol
can vary based on the specific research objectives. A general workflow for characterization is
outlined below.
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Synthesis: The synthesis of 2-(4-Biphenylyl)-2-propanol can be achieved through various
organic synthesis routes. One common method involves the Grignard reaction between a
suitable biphenyl precursor and a propanone derivative.

Purification: Following synthesis, the crude product is typically purified using techniques such
as recrystallization or column chromatography to achieve the desired level of purity.

Structural Elucidation: The chemical structure and identity of the synthesized compound are
confirmed using a combination of spectroscopic methods, including:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
determine the chemical environment of the hydrogen and carbon atoms, respectively,
providing insight into the molecular structure.

o Mass Spectrometry (MS): This technique is employed to determine the molecular weight of
the compound and to analyze its fragmentation pattern, further confirming its identity.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule, such as the hydroxyl (-OH) group.

Purity Analysis: The purity of the final compound is typically assessed using techniques like
High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Logical Workflow for Compound Characterization

The following diagram illustrates a logical workflow for the characterization of 2-(4-
Biphenylyl)-2-propanol, from synthesis to final analysis.
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Caption: A logical workflow for the synthesis and characterization of 2-(4-Biphenylyl)-2-
propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1294880#2-4-biphenylyl-2-propanol-molecular-weight-and-formula
https://www.benchchem.com/product/b1294880#2-4-biphenylyl-2-propanol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294880?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

